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Introduction
Holmium (Ho), a rare-earth element with atomic number 67, exhibits a complex and

fascinating array of magnetic behaviors that have been a subject of intense scientific scrutiny.

Its rich magnetic phase diagram, characterized by multiple temperature-dependent magnetic

structures, is a direct consequence of the interplay between the localized 4f electrons, the

crystal electric field, and the indirect exchange interaction mediated by conduction electrons

(RKKY interaction).[1] Understanding the intricate magnetic ordering in holmium is not only of

fundamental importance in condensed matter physics but also holds relevance for the

development of advanced magnetic materials and technologies. This technical guide provides

a comprehensive overview of the magnetic structure and ordering of holmium, with a focus on

quantitative data, experimental methodologies, and visual representations of the underlying

physical phenomena.

Magnetic Phases and Transition Temperatures
Holmium undergoes a series of transitions to different magnetic phases as the temperature is

lowered. At room temperature, it is paramagnetic, with the magnetic moments of the individual

atoms randomly oriented.[2][3] As the temperature decreases, it enters magnetically ordered

states.
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Paramagnetic to Helimagnetic Transition (Néel
Temperature, TN)
Below the Néel temperature (TN) of approximately 133 K, holmium transitions into an

incommensurate helimagnetic (or spiral) antiferromagnetic structure.[4] In this phase, the

magnetic moments are aligned ferromagnetically within the basal planes of the hexagonal

close-packed (hcp) crystal structure, but the direction of magnetization rotates from one basal

plane to the next along the c-axis.

Helimagnetic to Conical Ferromagnetic Transition (Curie
Temperature, TC)
At a lower temperature, the Curie temperature (TC) of around 20 K, a further transition occurs

to a conical ferromagnetic (ferrimagnetic) state.[4] In this phase, a net ferromagnetic moment

develops along the c-axis, while the helical ordering of the magnetic moments in the basal

plane is retained. This results in a cone-like arrangement of the magnetic moments.

Quantitative Data on Magnetic Properties
The magnetic properties of holmium have been extensively characterized using various

experimental techniques, primarily neutron diffraction. The key quantitative parameters are

summarized in the tables below.

Parameter Value Reference

Néel Temperature (TN) ~133 K [4]

Curie Temperature (TC) ~20 K [4]

Table 1: Magnetic Transition Temperatures of Holmium. This table summarizes the critical

temperatures at which holmium undergoes magnetic phase transitions.
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Temperature
Magnetic Wave Vector (τ)
along c-axis (r.l.u.)

Turn Angle per layer
(degrees)

TN (~133 K) ~0.278 50

50 K ~0.25 45

TC (~20 K) 1/6 ≈ 0.167 30

Table 2: Temperature Dependence of the Magnetic Wave Vector and Turn Angle in Holmium.

This table details the variation of the magnetic wave vector (τ), expressed in reciprocal lattice

units (r.l.u.), and the corresponding turn angle of the magnetic moments between adjacent

basal planes as a function of temperature. The wave vector is related to the period of the

magnetic modulation along the c-axis.

Magnetic
Phase

Component
Magnetic
Moment (μB)

Temperature Reference

Conical

Ferromagnetic
Basal plane 9.7 6 K [5]

Conical

Ferromagnetic
c-axis 1.6 6 K [5]

Saturated

Paramagnetic
- 10.6 - [2]

Helimagnetic (at

8 GPa)
- 6.94 5 K [4]

Table 3: Magnetic Moment of Holmium. This table presents the values of the magnetic

moment per holmium atom in its different magnetic states. The magnetic moment is given in

units of Bohr magnetons (μB).

Experimental Determination of Magnetic Structure:
Neutron Diffraction
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Neutron diffraction is the primary experimental technique for determining the magnetic structure

of materials like holmium. This is due to the neutron's magnetic dipole moment, which

interacts with the magnetic moments of the atoms in the crystal, leading to magnetic scattering

in addition to the nuclear scattering.

Experimental Protocol: Single-Crystal Neutron
Diffraction
A detailed experimental workflow for determining the magnetic structure of a holmium single

crystal is outlined below.

1. Sample Preparation:

A high-purity single crystal of holmium is required. The crystal is typically grown using

methods like the Czochralski technique.[6]

The crystal is oriented with a specific crystallographic axis (e.g., the c-axis) aligned with the

axis of the goniometer.

2. Neutron Diffractometer Setup:

The experiment is performed on a single-crystal neutron diffractometer.

A monochromatic neutron beam of a specific wavelength is selected.

The sample is mounted in a cryostat to allow for temperature control, enabling

measurements at various temperatures, particularly below the Néel and Curie temperatures.

3. Data Collection:

Diffraction patterns are collected at various temperatures, starting from the paramagnetic

phase down to the low-temperature conical ferromagnetic phase.

The intensity of the diffracted neutrons is measured as a function of the scattering angle (2θ).

In the magnetically ordered phases, additional satellite peaks appear in the diffraction pattern

at positions determined by the magnetic wave vector. The intensity of these magnetic
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satellite peaks is proportional to the square of the ordered magnetic moment.

4. Data Analysis and Structure Refinement:

The positions and intensities of both the nuclear and magnetic Bragg peaks are determined

from the diffraction patterns.

The crystal structure is refined using the nuclear Bragg peaks.

The magnetic structure is determined by analyzing the positions and intensities of the

magnetic satellite peaks.

The magnetic structure is refined using model-based approaches, such as the Rietveld

refinement method, to obtain the best fit to the experimental data.[7] This refinement yields

precise values for the magnetic wave vector, the direction and magnitude of the magnetic

moments, and the turn angle of the helix. The magnetic superspace group formalism is often

employed for a complete description of incommensurate magnetic structures.[1][4]

Visualizing Magnetic Ordering and Experimental
Workflow
Magnetic Structures of Holmium
The complex magnetic ordering in holmium can be visualized through schematic diagrams.
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Caption: Magnetic phase transitions in Holmium as a function of temperature.
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Helimagnetic Structure (T > 20 K)
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Caption: Schematic of the helimagnetic ordering in Holmium.
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Conical Ferromagnetic Structure (T < 20 K)
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Caption: Illustration of the conical ferromagnetic structure in Holmium.

Experimental and Analytical Workflow
The process of determining the magnetic structure of holmium using neutron diffraction can be

summarized in the following workflow diagram.
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Caption: Workflow for magnetic structure determination using neutron diffraction.
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Conclusion
The magnetic properties of holmium are a rich and complex manifestation of fundamental

magnetic interactions in solids. Its sequence of magnetic phases, from paramagnetic to

helimagnetic and finally to a conical ferromagnetic state, provides a model system for studying

the intricate balance of forces that govern magnetic ordering in rare-earth metals. The

quantitative data and experimental methodologies presented in this guide offer a solid

foundation for researchers and scientists engaged in the study of magnetism and the

development of novel magnetic materials. The detailed understanding of holmium's magnetic

structure, achieved primarily through neutron diffraction, continues to be a cornerstone of

modern condensed matter physics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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